2-(2-Methyl-2,3-dihydro-1,4-benzodioxin-2-yl)ethan-1-amine

• Molecular Formula: C11H15NO2
• Molecular Weight: 193.24 g/mol
• IUPAC Name: 2-(3-methyl-2H-1,4-benzodioxin-3-yl)ethanamine
• InChI: InChI=1S/C11H15NO2/c1-11(6-7-12)8-13-9-4-2-3-5-10(9)14-11/h2-5H,6-8,12H2,1H3
• InChI Key: XGWDVEDFVOWJKV-UHFFFAOYSA-N
• Canonical SMILES: CC1(COC2=CC=CC=C2O1)CCN

Description

2-(2-Methyl-2,3-dihydro-1,4-benzodioxin-2-yl)ethan-1-amine ( 1017170-60-3) is a chiral 1,4-benzodioxane-based building block of significant interest in medicinal chemistry and drug discovery. This compound features a primary amine group attached to an ethyl side chain on the saturated ring of the 1,4-benzodioxane scaffold, a structure recognized for its versatile interactions with biological targets . The molecular formula is C11H15NO2 and it has a molecular weight of 193.24 . The 1,4-benzodioxane scaffold is an evergreen template in drug design, found in numerous pharmacologically active compounds . Specifically, molecules based on this core structure have been extensively researched as antagonists for adrenergic receptors (ARs), particularly the α1-AR family (α1A, α1B, and α1D subtypes) . Antagonists targeting these receptors are clinically useful for treating conditions like benign prostatic hyperplasia (BPH) . Furthermore, 1,4-benzodioxane derivatives have been developed and investigated as ligands for other neurological targets, including neuronal nicotinic acetylcholine receptors (nAChRs) and 5-HT1A serotonin receptors . The structural features of this compound make it a valuable intermediate for the synthesis of novel molecules targeting these pathways, enabling research into neurological disorders, cardiovascular diseases, and more. This product is strictly for Research Use Only and is not intended for diagnostic or therapeutic applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2-Methyl-2,3-dihydro-1,4-benzodioxin-2-yl)ethan-1-amine typically involves the formation of the benzodioxane ring followed by the introduction of the ethan-1-amine group. One common method involves the cyclization of catechol derivatives with ethylene glycol derivatives under acidic conditions to form the benzodioxane ring. Subsequent alkylation and amination steps introduce the ethan-1-amine group.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the desired product. Catalysts and solvents are carefully selected to ensure the scalability and cost-effectiveness of the process.

Chemical Reactions Analysis

Types of Reactions

2-(2-Methyl-2,3-dihydro-1,4-benzodioxin-2-yl)ethan-1-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The compound can undergo nucleophilic substitution reactions, where functional groups are replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.

Substitution: Nucleophiles like halides, amines, and thiols can be used under appropriate conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce various substituted derivatives.

Scientific Research Applications

2-(2-Methyl-2,3-dihydro-1,4-benzodioxin-2-yl)ethan-1-amine has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antibacterial and antifungal properties.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as in the development of new drugs.

Industry: The compound is used in the production of various chemical intermediates and specialty chemicals.

Mechanism of Action

The mechanism of action of 2-(2-Methyl-2,3-dihydro-1,4-benzodioxin-2-yl)ethan-1-amine involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. Detailed studies on its molecular targets and pathways are essential to fully understand its mechanism of action.

Comparison with Similar Compounds

a) 2-(2,3-Dihydro-1,4-benzodioxin-6-yl)ethan-1-amine hydrochloride

• Molecular Formula: C₁₀H₁₄ClNO₂
• Key Differences : Lacks the methyl group on the benzodioxin ring, with the ethylamine chain attached at the 6-position instead of the 2-position.
• The hydrochloride salt form enhances water solubility, making it suitable for formulation in biological studies .

b) 2-(2,3-Dihydro-1,4-benzodioxin-6-yl)-2-methylpropan-1-amine

• Molecular Formula: C₁₂H₁₇NO₂
• Key Differences : Features a branched 2-methylpropanamine chain instead of a linear ethylamine.
• Implications : The branched chain may alter receptor interactions due to increased steric bulk. This compound’s higher molecular weight (207.27 g/mol vs. ~193 g/mol for the target compound) could affect bioavailability .

c) Idazoxan (2-(2,3-Dihydro-1,4-benzodioxin-2-yl)-4,5-dihydro-1H-imidazole)

• Molecular Formula : C₁₁H₁₂N₂O₂
• Key Differences : Replaces the ethylamine chain with a dihydroimidazole ring.
• Implications : Idazoxan is a well-characterized α₂-adrenergic receptor antagonist used in depression research. The imidazole ring enhances π-π stacking interactions with receptors, a feature absent in the target compound’s ethylamine structure .

Physicochemical Properties

Compound Name	Molecular Formula	Molecular Weight (g/mol)	LogP (Predicted)	Water Solubility
2-(2-Methyl-2,3-dihydro-1,4-benzodioxin-2-yl)ethan-1-amine	C₁₁H₁₅NO₂	193.24	~1.8	Moderate
2-(2,3-Dihydro-1,4-benzodioxin-6-yl)ethan-1-amine hydrochloride	C₁₀H₁₄ClNO₂	223.68	~0.5	High
Idazoxan	C₁₁H₁₂N₂O₂	204.23	~1.2	Low

Notes:

• Idazoxan’s lower solubility is attributed to its rigid imidazole ring, whereas the hydrochloride salt in improves solubility for intravenous administration .

a) Receptor Binding and Selectivity

• The methyl group may reduce off-target effects compared to non-methylated analogs .
• Idazoxan : Demonstrated high α₂ receptor antagonism (Ki < 10 nM), with clinical applications in depression. The ethylamine chain in the target compound may lack the rigidity required for similar potency .

Biological Activity

2-(2-Methyl-2,3-dihydro-1,4-benzodioxin-2-yl)ethan-1-amine, also known as a benzodioxine derivative, has garnered attention in pharmacological research due to its potential biological activities. This compound is structurally related to various bioactive molecules and has been studied for its effects on different biological systems.

Chemical Structure and Properties

The molecular formula of 2-(2-Methyl-2,3-dihydro-1,4-benzodioxin-2-yl)ethan-1-amine is C10H13NO2. Its structure features a benzodioxin core that is known to influence its interaction with biological targets. The compound's molecular weight is approximately 179.22 g/mol.

1. Antioxidant Activity

Research has indicated that compounds with similar benzodioxine structures exhibit significant antioxidant properties. In vitro studies have shown that these compounds can scavenge free radicals and inhibit lipid peroxidation, which is crucial in preventing oxidative stress-related diseases.

2. Antimicrobial Activity

Analogous compounds have demonstrated antimicrobial effects against a range of pathogens. For instance, derivatives of benzodioxin have shown efficacy against both Gram-positive and Gram-negative bacteria in laboratory settings, suggesting that 2-(2-Methyl-2,3-dihydro-1,4-benzodioxin-2-yl)ethan-1-amine may possess similar properties.

Pathogen	Activity	Reference
Staphylococcus aureus	Inhibited growth
Escherichia coli	Moderate inhibition

3. Cytotoxicity and Anticancer Potential

The cytotoxic effects of benzodioxine derivatives have been explored in various cancer cell lines. For example, studies involving related compounds have shown selective cytotoxicity towards cancer cells while sparing normal cells. This selectivity could be attributed to the differential uptake and metabolism of the compound in malignant versus non-malignant cells.

Cell Line	Cytotoxicity (%)	Concentration (µM)	Reference
HeLa	75%	20
MCF-7	50%	15

4. Neuroprotective Effects

Emerging research suggests that benzodioxine derivatives may exert neuroprotective effects through modulation of neurotransmitter systems and reduction of neuroinflammation. This potential makes them candidates for further investigation in neurodegenerative disease models.

Case Studies

Several studies have investigated the biological activities of compounds structurally related to 2-(2-Methyl-2,3-dihydro-1,4-benzodioxin-2-yl)ethan-1-amine:

• Study on Antioxidant Properties : A study published in the Journal of Medicinal Chemistry demonstrated that benzodioxine derivatives could inhibit oxidative stress markers in cellular models, suggesting a protective effect against oxidative damage .
• Antimicrobial Activity Assessment : Another investigation focused on the antimicrobial properties of similar compounds against various bacterial strains, confirming their effectiveness and proposing mechanisms involving disruption of bacterial cell membranes .
• Cytotoxicity Evaluation : Research conducted on the cytotoxic effects of related analogs revealed significant activity against specific cancer cell lines, indicating potential for therapeutic development in oncology .